Cas no 1261517-33-2 (2-Fluoro-5-methoxy-4-(4-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Fluoro-5-methoxy-4-(4-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261517-33-2
• MF: C₁₃H₉F₄NO₂
• MW: 287.209677457809
• CID: 4924680
• Update Time: 2025-06-07

2-Fluoro-5-methoxy-4-(4-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-methoxy-4-(4-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C13H9F4NO2/c1-19-11-7-18-12(14)6-10(11)8-2-4-9(5-3-8)20-13(15,16)17/h2-7H,1H3
• InChI Key： VDWRLPLOLGDSHE-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=N1)OC)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 305
• XLogP3: 4.1
• Topological Polar Surface Area: 31.4

Additional information on 2-Fluoro-5-methoxy-4-(4-(trifluoromethoxy)phenyl)pyridine

Research Briefing on 2-Fluoro-5-methoxy-4-(4-(trifluoromethoxy)phenyl)pyridine (CAS: 1261517-33-2)

2-Fluoro-5-methoxy-4-(4-(trifluoromethoxy)phenyl)pyridine (CAS: 1261517-33-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, including a fluorine atom at the 2-position, a methoxy group at the 5-position, and a trifluoromethoxy-substituted phenyl ring at the 4-position. These modifications contribute to its potential as a bioactive molecule, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound, with particular emphasis on its role as a modulator of specific neurotransmitter receptors. One of the key findings from recent research is its high affinity for certain ionotropic receptors, which suggests potential applications in the treatment of neurological disorders such as epilepsy and neuropathic pain. Additionally, its metabolic stability and pharmacokinetic properties have been investigated, highlighting its suitability for further preclinical development.

The synthesis of 2-Fluoro-5-methoxy-4-(4-(trifluoromethoxy)phenyl)pyridine typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and fluorination steps. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are commonly employed to confirm its structural integrity.

In vitro and in vivo studies have demonstrated that this compound exhibits promising biological activity. For instance, it has shown efficacy in animal models of inflammation, where it significantly reduced pro-inflammatory cytokine levels. Furthermore, its ability to cross the blood-brain barrier (BBB) has been confirmed, which is a critical factor for its potential use in CNS-targeted therapies. These findings underscore the compound's versatility and its potential as a lead candidate for further optimization.

Despite these promising results, challenges remain in the development of 2-Fluoro-5-methoxy-4-(4-(trifluoromethoxy)phenyl)pyridine as a therapeutic agent. Issues such as potential off-target effects and long-term toxicity need to be addressed in future studies. However, the current body of research provides a solid foundation for further exploration, and ongoing investigations are expected to yield additional insights into its mechanisms of action and therapeutic potential.

In conclusion, 2-Fluoro-5-methoxy-4-(4-(trifluoromethoxy)phenyl)pyridine (CAS: 1261517-33-2) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological profile and addressing any safety concerns to facilitate its transition into clinical development.